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Get Quote

The table below summarizes the basic identifiers and known physical properties of dibutyl phenyl

phosphate. Please note that many key parameters for experimental work are not available in the current

literature.

Property Type Details

CAS Number 2528-36-1 [1]

Chemical Formula C₁₄H₂₃O₄P [1]

Synonyms DBPP; Phosphoric acid, dibutylphenyl ester; Butyl phenyl phosphate [1]

Physical Description Clear colorless liquid [1]

Flash Point > 200 °F (93 °C) [1]

Water Solubility < 1 mg/mL at 22.5°C [1]

Boiling Point Data unavailable [1]

Vapor Pressure Data unavailable [1]
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Mechanism of Action as a Flame Retardant

Dibutyl phenyl phosphate is an organophosphate ester (OPE), a class of chemicals widely used as flame

retardants and plasticizers [2]. While specific studies on its efficacy are scarce, its flame retardant action can

be understood through the general mechanisms of phosphorus-based flame retardants, which can function in

both the gas phase and the condensed phase [3].

The following diagram illustrates these two primary mechanisms:

Gas Phase Mechanism (Flame Inhibition) Condensed Phase Mechanism

Dibutyl Phenyl Phosphate
in Polymer

Volatilizes upon heating Decomposes/Interacts in polymer matrix

Forms PO• radicals
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Scavenges H• and OH• radicals

Reduces heat from combustion
(Incomplete combustion 

→ increased CO & smoke)

Catalyzes char formation
on polymer surface

Creates protective carbonaceous char

Acts as a barrier to heat
and mass transfer
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Experimental and Handling Considerations
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Reactivity and Safety: Organophosphates like dibutyl phenyl phosphate can form highly toxic and

flammable phosphine gas when in contact with strong reducing agents such as hydrides. Partial oxidation

may also release toxic phosphorus oxides [1].

Recommended Safety Protocols:

Respiratory Protection: When handling the neat chemical, wear a NIOSH-approved half-face

respirator with an organic vapor/acid gas cartridge and a dust/mist filter [1].
Spill Response: Control fires with a dry chemical, CO₂, or Halon extinguisher. For liquid spills, use

absorbent paper, then seal all contaminated material in a vapor-tight plastic bag. Clean surfaces with
alcohol followed by soap and water [1].

First Aid: In case of eye contact, flush with water for 20-30 minutes and seek immediate medical
attention. For skin contact, flush with water and wash thoroughly with soap and water. Do not induce
vomiting if ingested [1].

Analytical Protocol for Environmental Sampling

Due to the prevalence of OPEs in indoor environments, here is a summarized analytical method for

determining OPE concentrations in dust, which could be adapted for quality control or environmental

monitoring in research settings [4].

Application: Analysis of organophosphate esters (OPEs), including various aryl and alkyl phosphates, in

indoor dust. Sample Preparation:

Sieving: Sieve dust samples through a 0.15 mm stainless steel mesh sieve and remove extraneous
material.

Spiking: Weigh 100 mg of dust into a glass test tube and spike with isotopically labeled surrogate
standards (e.g., d₁₅-triethyl phosphate, d₂₇-tributyl phosphate).

Extraction: Ultrasonicate the sample with a 3:1 hexane/acetone mixture for 15 minutes, followed by
centrifugation. Repeat this extraction three times and combine the extracts.

Concentration: Evaporate the combined extracts to near dryness under a gentle stream of nitrogen
and perform a solvent exchange to hexane.

Clean-up: Clean and fractionate the extract using Florisil solid-phase extraction (SPE) cartridges,
eluting with ethyl acetate.

Re-concentration: Evaporate the eluate to near dryness and solvent-exchange into isooctane to a
final volume of 500 µL. Spike with an internal standard (e.g., ¹³C₁₂-PCB 105) before analysis.

Instrumental Analysis:
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Technique: Gas Chromatography-Mass Spectrometry (GC-MS) with triple quadrupole detector in

electron impact (EI) mode.
Column: HP-5MS (30 m × 250 µm i.d. × 0.25 µm).

Injection: 2 µL, splitless.
Oven Program: 90°C (hold 1 min) → 160°C @ 2°C/min → 310°C @ 20°C/min (hold 5 min).

Quality Control: Calculate percent recoveries for the labeled surrogates. Average recoveries
reported are 82% ± 12% [4].

Regulatory and Substitution Context

Regulatory Status for Alternatives: The European Chemicals Agency (ECHA) has identified many
aromatic brominated flame retardants as candidates for restriction due to persistence and toxicity. As

of 2023, for several non-halogenated subgroups of flame retardants, including certain
organophosphorus-based ones, no regulatory action was recommended as no or low hazard

was identified at that time [5]. This makes OPEs like dibutyl phenyl phosphate relevant substitutes.
Environmental Persistence and Monitoring: Organophosphate esters are additive flame

retardants, meaning they are not chemically bound to the polymer matrix. This makes them
susceptible to leaching, volatilization, and wear, leading to their prevalence in indoor environments,

particularly in household dust [4] [2]. Monitoring their levels is crucial for exposure assessment.

Research Gaps and Future Directions

The current scientific data on dibutyl phenyl phosphate specifically is insufficient. Future research should

focus on:

Material Science Performance: Quantifying its flame retardant efficiency (e.g., LOI, UL-94 ratings)

and optimal loading levels in specific polymers like polyvinyl chloride (PVC), polyurethanes, or
engineering plastics.

Toxicological Profile: Conducting detailed studies on its ecotoxicity, human health impacts, and
potential for endocrine disruption, especially given concerns raised about some OPEs [4] [2].

Environmental Fate: Investigating its degradation pathways, persistence, and bioaccumulation
potential in different environmental compartments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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